molecular formula C13H16N2O2S B8653890 Ethyl 4-[(1H-benzimidazol-2-yl)sulfanyl]butanoate CAS No. 74989-05-2

Ethyl 4-[(1H-benzimidazol-2-yl)sulfanyl]butanoate

Cat. No.: B8653890
CAS No.: 74989-05-2
M. Wt: 264.35 g/mol
InChI Key: ZLLRWPQQYDNJQS-UHFFFAOYSA-N
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Description

Ethyl 4-[(1H-benzimidazol-2-yl)sulfanyl]butanoate is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

74989-05-2

Molecular Formula

C13H16N2O2S

Molecular Weight

264.35 g/mol

IUPAC Name

ethyl 4-(1H-benzimidazol-2-ylsulfanyl)butanoate

InChI

InChI=1S/C13H16N2O2S/c1-2-17-12(16)8-5-9-18-13-14-10-6-3-4-7-11(10)15-13/h3-4,6-7H,2,5,8-9H2,1H3,(H,14,15)

InChI Key

ZLLRWPQQYDNJQS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCSC1=NC2=CC=CC=C2N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 g of 2-mercaptobenzimidazole are dissolved in 300 ml of ethanol, and a solution of 7.65 g of sodium in 150 ml of ethanol is added at room temperature, with stirring. The mixture is stirred for a few minutes at room temperature and 64.3 g of ethyl 4-bromobutyrate are added rapidly. The reaction mixture is refluxed for 6 hours and then cooled. The solvents are evaporated off to dryness under vacuum, the residue is taken up with water and the crystals obtained are filtered off, washed with water and then with ether and dried to give 85 g of ethyl 4-(benzimidazol-2-yl)mercaptobutanoate in the form of crystals melting at 70°-72° C.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
7.65 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
64.3 g
Type
reactant
Reaction Step Three

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